Cas no 53398-86-0 (Hexanoic acid,(2E)-2-hexen-1-yl ester)

Hexanoic acid,(2E)-2-hexen-1-yl ester Properties

Names and Identifiers

• Hexanoic acid,(2E)-2-hexen-1-yl ester
• trans-2-Hexenyl Hexanoate
• Caproicacdihexenylester
• Einecs 258-519-5
• FEMA 3983
• Hexanoic Acid trans-2-Hexenyl Ester
• T2 HEXENYL HEXANOATE
• TRANS-2-HEXENYL CAPROATE
• trans-Hexylhexanoate
• +Expand

• MDL： MFCD00036551
• InChIKey： UQPLEMTXCSYMEK-VQHVLOKHSA-N
• Inchi： InChI=1S/C12H22O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h7,9H,3-6,8,10-11H2,1-2H3/b9-7+
• SMILES： CCC/C=C/COC(=O)CCCCC

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 14
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.46620
• PSA: 26.30000
• Refractive Index: 1.4350-1.4390
• Boiling Point: 79°C/3mmHg(lit.)
• Flash Point: 104 °C
• FEMA: 3983 | (E)-2-HEXENYL HEXANOATE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.88

Hexanoic acid,(2E)-2-hexen-1-yl ester Security Information

• WGK Germany：3
• Safety Instruction： S37/39; S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1544

Hexanoic acid,(2E)-2-hexen-1-yl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters